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Compound of Interest

Compound Name: Direct Red 23

CAS No.: 83232-29-5

Cat. No.: B15556877

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of the diazo dye C.I. 29160, also known as Direct Red 75. The information is curated

for a scientific audience, with a focus on presenting clear, quantitative data and outlining

relevant experimental protocols.

Chemical Identity and Properties
C.I. 29160 is a water-soluble dye belonging to the disazo class of compounds.[1] Its chemical

structure and properties are summarized below.
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Property Value Reference

Molecular Formula C₃₃H₂₂N₈Na₄O₁₅S₄ [2]

Molecular Weight 990.79 g/mol [3]

CAS Number 2829-43-8 [2]

Synonyms

Direct Red 75, Direct Fast Pink

BK, Pink 2BL, Bordeaux N2B,

Pink 2B

[1]

Physical Appearance Red to brown powder [1][3]

Hue Bright bluish-pink in solution [1]

Solubility and Fastness
The solubility and fastness properties of C.I. 29160 are critical for its application in various

scientific and industrial processes.

Solvent Solubility Temperature Reference

Water 35 g/L 60 °C [2]

Water 42 g/L 97 °C [2]

Ethanol Slightly soluble - [2][3]

Ethylene Glycol Ether Slightly soluble - [3]

Other Organic

Solvents
Insoluble - [2][3]

Fastness Property Rating Reference

Light Fastness 4-5 [1]

Washing Fastness 2-3 [1]
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Synthesis
General Manufacturing Process
The synthesis of C.I. 29160 typically involves a multi-step process:

Condensation: The process may begin with the condensation of appropriate starting

materials.

Diazotization: This is a key step where a primary aromatic amine is converted into a

diazonium compound.

Coupling: The diazonium salt is then reacted with a coupling agent to form the final azo dye.

[4]

A more specific, non-phosgene synthesis route involves the following stages: raw material

selection, condensation, diazotization, and coupling.[4]

Illustrative Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of an azo dye like C.I.

29160, based on common chemical principles.

Diazotization
Coupling Reaction

Aromatic Amine
(e.g., a substituted aniline)

NaNO₂ / HCl
(0-5°C)

Reacts with
Diazonium Salt

Forms
Coupling Component

(e.g., a naphthol derivative)

Couples with

Azo Dye
(C.I. 29160)

Forms

Click to download full resolution via product page

Generalized Azo Dye Synthesis Workflow

Biodegradation
Enzymatic Degradation by Penicillium oxalicum
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Research has shown that the fungus Penicillium oxalicum is capable of degrading C.I. 29160.

[5] This process is primarily mediated by the extracellular enzyme manganese peroxidase

(MnP).[5] The degradation efficiency can reach 95-100% within 120 hours under optimal

conditions (30°C and pH 7.0).[5]

Manganese Peroxidase (MnP) Catalytic Cycle and Azo
Dye Degradation
The degradation of azo dyes by MnP follows a catalytic cycle involving the oxidation of Mn²⁺ to

Mn³⁺, which then acts as a redox mediator to break down the dye molecule.

The following diagram illustrates the proposed mechanism for the enzymatic degradation of an

azo dye by manganese peroxidase.
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Manganese Peroxidase (MnP) Catalytic Cycle
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Enzymatic Degradation of Azo Dyes by MnP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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